1-(hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-2-methylpropan-1-one

• IUPAC Name: 1-(3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrol-2-yl)-2-methylpropan-1-one
• InChI: InChI=1S/C11H19NO/c1-8(2)11(13)12-6-9-4-3-5-10(9)7-12/h8-10H,3-7H2,1-2H3
• InChI Key: CBMLNFLLOPRBSM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)N1CC2CCCC2C1
• Molecular Formula: C11H19NO
• Molecular Weight: 181.27 g/mol
• CAS No.: 1549896-49-2

Description

“1-(hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-2-methylpropan-1-one” is a chemical compound with the molecular formula C9H15NO. It contains a total of 27 bonds, including 12 non-H bonds, 1 multiple bond, 1 double bond, 2 five-membered rings, 1 eight-membered ring, 1 tertiary amide (aliphatic), and 1 Pyrrolidine.

Molecular Structure Analysis

The 2D chemical structure image of this compound is also called a skeletal formula, which is the standard notation for organic molecules. The carbon atoms in the chemical structure are implied to be located at the corners and hydrogen atoms attached to carbon atoms are not indicated – each carbon atom is considered to be associated with enough hydrogen atoms to provide the carbon atom with four bonds.

Physical and Chemical Properties Analysis

The physical and chemical properties of a similar compound, “1-(Hexahydrocyclopenta[c]pyrrol-2(1H)-ylmethyl)cyclohexanecarboxylic acid”, are as follows: Density: 1.1±0.1 g/cm3, Boiling Point: 385.7±15.0 °C at 760 mmHg, Vapour Pressure: 0.0±1.9 mmHg at 25°C, Enthalpy of Vaporization: 69.7±6.0 kJ/mol, Flash Point: 187.0±20.4 °C.

Scientific Research Applications

Scaffold for Drug Discovery

1-(hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-2-methylpropan-1-one and its derivatives, like hexahydro-2H-thieno[2,3-c]pyrrole, are considered valuable scaffolds in drug discovery. These compounds serve as low molecular weight, polar scaffolds useful for constructing compound libraries in the search for new drugs (Yarmolchuk et al., 2011).

Synthesis of Biologically Active Molecules

Compounds like this compound are used in synthesizing various biologically active molecules. Their structure is often found in the nuclei of natural products and biologically active molecules, crucial for creating new medicinal molecules with improved biological activity (Rubtsova et al., 2020).

Synthesis of Multisubstituted Pyrroles

These compounds are also significant in the synthesis of pyrroles, which have a wide range of applications due to their interesting properties. The development of methods for synthesizing multisubstituted pyrroles from simple alkenes, including one-pot sequential reactions, highlights their importance in organic chemistry (Liu et al., 2017).

Antioxidative Activity in Food Chemistry

In the field of food chemistry, derivatives of pyrroles, which relate to the compound , have been shown to exhibit significant antioxidative activity. This activity is crucial in preserving food quality and extending shelf life (Yanagimoto et al., 2002).

Safety and Hazards

According to the safety data sheet, “1-(hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-2-methylpropan-1-one” is not classified as a hazardous substance or mixture.

Mechanism of Action

The mechanism of action of a pyrrole compound would depend on its specific structure and the functional groups it contains. It could interact with various targets in the body, such as enzymes, receptors, or DNA, and alter their function, leading to changes in biochemical pathways and cellular processes . The pharmacokinetics of the compound, including its absorption, distribution, metabolism, and excretion (ADME), would also depend on its specific chemical properties .

The action of the compound could be influenced by various environmental factors, such as pH, temperature, and the presence of other compounds. These factors could affect the stability of the compound, its ability to reach its target, and its interactions with its target .